Cas no 2228300-59-0 (2-(2-fluoro-4-nitrophenyl)ethane-1-thiol)

• Product Name: 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol
• CAS No: 2228300-59-0
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 5943379
• PubChem ID: 165611549
• Update Time: 2025-05-21

2-(2-fluoro-4-nitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol
• EN300-1761832
• 2228300-59-0

• Inchi： 1S/C8H8FNO2S/c9-8-5-7(10(11)12)2-1-6(8)3-4-13/h1-2,5,13H,3-4H2
• InChI Key： XINDIUDDWAJXQJ-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.02597783g/mol
• Monoisotopic Mass: 201.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Additional information on 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol

Latest Research Insights on 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol (CAS: 2228300-59-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol (CAS: 2228300-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol derivative, characterized by a fluorine-substituted nitrophenyl group, exhibits promising reactivity and binding affinity, making it a valuable candidate for drug discovery and development. Recent studies have explored its role in modulating enzyme activity, targeting specific protein sites, and serving as a precursor for more complex bioactive molecules.

One of the key areas of investigation has been the compound's interaction with cysteine residues in proteins, leveraging its thiol group for covalent binding. This mechanism has been exploited in the design of irreversible inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol effectively inhibited the activity of Bruton's tyrosine kinase (BTK), a key player in B-cell malignancies, with high selectivity and potency.

In addition to its therapeutic potential, this compound has also been utilized in chemical biology as a versatile building block for the synthesis of fluorescent probes and activity-based protein profiling (ABPP) reagents. Its nitro and fluorine substituents enhance its reactivity and stability, enabling precise labeling and detection of target proteins in complex biological systems. A recent preprint on bioRxiv highlighted its application in developing a novel probe for real-time monitoring of glutathione S-transferase (GST) activity, providing insights into redox homeostasis in cellular environments.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol-based compounds, particularly their solubility and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially leading to new treatments for diseases with high unmet medical needs.

In conclusion, 2-(2-fluoro-4-nitrophenyl)ethane-1-thiol (CAS: 2228300-59-0) represents a promising scaffold in chemical biology and drug discovery, with diverse applications ranging from enzyme inhibition to molecular imaging. Future studies will likely focus on expanding its utility and overcoming existing challenges, further solidifying its role in advancing biomedical research.